Cas no 51953-26-5 (1H-Purine-2,6-dione, 3,9-dihydro-)

• Product Name: 1H-Purine-2,6-dione, 3,9-dihydro-
• CAS No: 51953-26-5
• MF: C₅H₂N₄O₂
• MW: 150.094979763031
• CID: 360977
• PubChem ID: 5274271
• Update Time: 2025-04-19

1H-Purine-2,6-dione, 3,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione, 3,9-dihydro-
• purine-2,6-dione
• 2,6-dihydro-1H-purine-2,6-dione
• 51953-26-5
• SCHEMBL8662289
• DTXSID70414973
• SCHEMBL308136
• 1H-purine-2,6-dione
• 42165-52-6

• Inchi： 1S/C5H2N4O2/c10-4-2-3(7-1-6-2)8-5(11)9-4/h1H,(H,9,10,11)
• InChI Key： FAIAJSOSTNJZCI-UHFFFAOYSA-N
• SMILES： O=C1C2C(N=CN=2)=NC(N1)=O

Computed Properties

• Exact Mass: 152.03352
• Monoisotopic Mass: 150.01777532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• PSA: 86.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines